Cas no 57100-08-0 (2-Methyl-1-(2-methylphenyl)-3-phenylpropan-1-one)

• Product Name: 2-Methyl-1-(2-methylphenyl)-3-phenylpropan-1-one
• CAS No: 57100-08-0
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 2832689
• PubChem ID: 71441135
• Update Time: 2025-04-21

2-Methyl-1-(2-methylphenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 57100-08-0
• DTXSID00850082
• 2-Methyl-1-(2-methylphenyl)-3-phenylpropan-1-one

• Inchi： 1S/C17H18O/c1-13-8-6-7-11-16(13)17(18)14(2)12-15-9-4-3-5-10-15/h3-11,14H,12H2,1-2H3
• InChI Key： QNLUOXYKHNBRNF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.135765193Da
• Monoisotopic Mass: 238.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų